Cas no 1213148-88-9 ((1S)-1-(1-benzothiophen-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(1-benzothiophen-3-yl)ethan-1-amine
• CAS No: 1213148-88-9
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 5594618
• PubChem ID: 33788461
• Update Time: 2025-06-08

(1S)-1-(1-benzothiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-BENZO[B]THIOPHEN-3-YLETHYLAMINE
• Benzo[b]thiophene-3-methanamine, α-methyl-, (αS)-
• (S)-1-(1-benzothiophen-3-yl)ethan-1-amine
• (1S)-1-(1-benzothiophen-3-yl)ethan-1-amine
• (S)-1-(Benzo[b]thiophene-3-yl)ethanamine
• EN300-1696026
• AKOS017404995
• 1213148-88-9

• Inchi： 1S/C10H11NS/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7H,11H2,1H3/t7-/m0/s1
• InChI Key： QHQWHUVCNWLPGV-ZETCQYMHSA-N
• SMILES： N[C@H](C1=CSC2=CC=CC=C21)C

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on (1S)-1-(1-benzothiophen-3-yl)ethan-1-amine

Introduction to (1S)-1-(1-benzothiophen-3-yl)ethan-1-amine and Its Significance in Modern Chemical Biology

(1S)-1-(1-benzothiophen-3-yl)ethan-1-amine, with the CAS number 1213148-88-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition. The presence of a benzothiophene moiety in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The benzothiophene core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to modulate biological pathways. Specifically, derivatives of benzothiophene have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The (1S)-configuration of the amine group in (1S)-1-(1-benzothiophen-3-yl)ethan-1-amine adds an additional layer of specificity, influencing its interactions with biological targets. This stereochemical feature is crucial for optimizing pharmacological activity and minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of (1S)-1-(1-benzothiophen-3-yl)ethan-1-amine with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in signal transduction pathways, potentially making it a promising candidate for the development of small-molecule modulators. For instance, its structural motif resembles that of certain kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

In vitro studies have begun to elucidate the pharmacological profile of (1S)-1-(1-benzothiophen-3-yl)ethan-1-amine. Initial experiments indicate that it exhibits moderate affinity for certain protein targets, suggesting potential therapeutic applications. Furthermore, its solubility and stability under physiological conditions make it a suitable candidate for further development into a drug candidate. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex molecules designed to enhance specific biological activities.

The synthesis of (1S)-1-(1-benzothiophen-3-yl)ethan-1-amine involves multi-step organic transformations, including functional group interconversions and stereoselective reactions. The synthesis pathway must be carefully optimized to ensure high yield and enantiomeric purity. Advances in synthetic methodologies, such as asymmetric catalysis and flow chemistry, have made it more feasible to produce complex chiral molecules like this one on a scalable basis. These techniques not only improve efficiency but also reduce the environmental impact of synthetic processes.

The role of computational tools in the design and optimization of (1S)-1-(1-benzothiophen-3-yl)ethan-1-amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations help predict how this compound will behave in different environments, including within biological systems. Such insights are invaluable for guiding experimental efforts and reducing the time required to develop novel therapeutics. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

The future prospects for (1S)-1-(1-benzothiophen-3-ytl)ethan-l-amine are promising, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, (IS)-l-(l-benzothiophen-S-ytl)ethan-l-amine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutics. With continued innovation in synthetic chemistry and computational biology, this compound is poised to make substantial contributions to medicine and biotechnology.